![molecular formula C16H13ClN4O3 B2429941 8-chloro-2-(5-methylisoxazole-3-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one CAS No. 2034413-68-6](/img/structure/B2429941.png)
8-chloro-2-(5-methylisoxazole-3-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
Overview
Description
5-Methylisoxazole-3-carbonyl chloride is a chemical compound with the molecular formula C5H4ClNO2 and a molecular weight of 145.54 . It’s used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 5-Methylisoxazole-3-carbonyl chloride consists of 5 carbon atoms, 4 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 chlorine atom .Physical And Chemical Properties Analysis
5-Methylisoxazole-3-carbonyl chloride has a boiling point of 104 °C and a predicted density of 1.345±0.06 g/cm3 . It’s sensitive to moisture .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : A study explored the metalation of heteroaromatic esters and nitriles using a mixed lithium-cadmium base, leading to the formation of dipyridopyrimidinones, which includes compounds similar to the one . This method demonstrated an efficient approach to synthesize such complex structures (Bentabed-Ababsa et al., 2010).
- Chemical Reactions : Another study focused on the synthesis and biological evaluation of pyrazolopyrimidines derivatives, highlighting the versatility of these compounds in forming various derivatives through different chemical reactions (Rahmouni et al., 2016).
Potential Applications
- Antibacterial and Antifungal Properties : Dipyridopyrimidinones showed good bactericidal activity against Pseudomonas aeroginosa and fungicidal activity against Fusarium and Candida albicans (Bentabed-Ababsa et al., 2010).
- Antineoplastic Activity : A study on benzimidazole condensed ring systems, including structures similar to the compound , revealed potential antineoplastic activity against various cancer cell lines (Abdel-Hafez, 2007).
Safety and Hazards
Future Directions
properties
IUPAC Name |
13-chloro-5-(5-methyl-1,2-oxazole-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN4O3/c1-9-6-13(19-24-9)16(23)20-5-4-12-11(8-20)15(22)21-7-10(17)2-3-14(21)18-12/h2-3,6-7H,4-5,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTWQEEOIWDOHOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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